Cas no 2877668-55-6 (tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate
• CAS No: 2877668-55-6
• MF: C₁₃H₂₃FN₂O₃
• MW: 274.331727266312
• CID: 5308320
• PubChem ID: 165433770
• Update Time: 2025-08-05

tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1916-7022
• tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate
• AKOS040854115
• 2877668-55-6
• 1,1-Dimethylethyl 4-[(acetylamino)methyl]-4-fluoro-1-piperidinecarboxylate

• Inchi： 1S/C13H23FN2O3/c1-10(17)15-9-13(14)5-7-16(8-6-13)11(18)19-12(2,3)4/h5-9H2,1-4H3,(H,15,17)
• InChI Key： IYFKTNACTVAMPJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CNC(C)=O)(F)CC1

Computed Properties

• Exact Mass: 274.16927076g/mol
• Monoisotopic Mass: 274.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 410.1±30.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate

tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate is a complex organic compound with the CAS number 2877668-55-6. This compound belongs to the class of piperidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a piperidine ring substituted with a fluorine atom at the 4-position, an acetamidomethyl group at the same position, and a tert-butyl carboxylate group at the 1-position. These structural elements contribute to its unique chemical properties and biological activities.

The synthesis of tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, acetylations, and esterifications. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have employed chiral catalysts to achieve high enantioselectivity in key steps of its synthesis, which is crucial for drug development where stereochemistry plays a significant role.

One of the most promising applications of tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate lies in its potential as a lead compound for drug discovery. Studies have shown that piperidine derivatives can modulate various biological targets, including G-protein coupled receptors (GPCRs), kinases, and ion channels. The presence of the fluorine atom in this compound enhances its lipophilicity, which is often desirable for improving drug absorption and bioavailability. Additionally, the acetamidomethyl group introduces hydrogen bonding capabilities, which can enhance binding affinity to target proteins.

Recent research has focused on evaluating the pharmacokinetic properties of tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate. In vitro studies using human liver microsomes have revealed moderate metabolic stability, suggesting that it may have suitable half-life characteristics for therapeutic use. Furthermore, preliminary toxicity studies in rodent models indicate low acute toxicity, which is encouraging for further preclinical development.

The development of tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate has also been influenced by computational chemistry tools. Molecular docking studies have provided insights into its binding modes with various protein targets, guiding medicinal chemists in optimizing its structure for improved potency and selectivity. For example, computational models have predicted that the tert-butyl group may act as a bulky substituent, preventing unfavorable interactions with off-target proteins.

In terms of therapeutic applications, tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate has shown potential in treating central nervous system disorders such as epilepsy and anxiety. Preclinical data suggest that it exhibits anxiolytic effects through modulation of serotonin receptors. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for neurodegenerative diseases where brain penetration is critical.

Another area of interest is its role as a building block in combinatorial chemistry libraries. The modular structure of tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate allows for easy functionalization at various positions on the piperidine ring. This versatility has facilitated the generation of diverse analogs with varying pharmacological profiles, expanding its utility in drug discovery programs.

Looking ahead, ongoing research aims to explore the epigenetic effects of tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate. Emerging evidence suggests that certain piperidine derivatives may influence histone acetylation patterns, potentially offering new avenues for treating epigenetic disorders such as cancer and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 4-(acetamidomethyl)-4-fluoropiperidine-1-carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic purposes. Its unique structural features, combined with advancements in synthetic and computational techniques, position it as a compelling candidate for addressing unmet medical needs across various therapeutic areas.